Cas no 756437-41-9 (3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one)

• Product Name: 3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one
• CAS No: 756437-41-9
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD26959407
• CID: 549036
• PubChem ID: 135627628
• Update Time: 2025-04-19

3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
• 5,6,7,8-Tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
• 5,6,7,8-tetrahydro-1H-pyrido[4,3-d]pyrimidin-4-one
• 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one(HCl salt)
• 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-onehydrochloride
• Pyrido[4,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one(SALTDATA: 1.65HCl 1.5H2O)
• 3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one
• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(1H)-one
• J-516503
• EN300-87434
• A4268
• 756437-41-9
• CS-D0338
• 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-ol
• CCG-344315
• FT-0648973
• Pyrido[4,3-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-
• DTXSID10547799
• AKOS015909438
• AM101237
• BCP10164
• A838471
• 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• XYYZKOFIMYHHAG-UHFFFAOYSA-N
• AKOS006229443
• F1907-0488
• SCHEMBL996482
• AKOS028109865
• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine-4(3H)-one
• DB-349719

• MDL： MFCD26959407
• Inchi： 1S/C7H9N3O/c11-7-5-3-8-2-1-6(5)9-4-10-7/h4,8H,1-3H2,(H,9,10,11)
• InChI Key： XYYZKOFIMYHHAG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCNC2)N=CN1

Computed Properties

• Exact Mass: 151.07500
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Boiling Point: 418.6 ℃ at 760 mmHg
• PSA: 57.78000
• LogP: -0.25560